Cas no 690261-80-4 (4-(1,3-thiazol-4-yl)piperidine hydrochloride)

• Product Name: 4-(1,3-thiazol-4-yl)piperidine hydrochloride
• CAS No: 690261-80-4
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• MDL: MFCD30181201
• CID: 5240261
• PubChem ID: 68727251
• Update Time: 2026-03-08

4-(1,3-thiazol-4-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:1)
• 4-(1,3-thiazol-4-yl)piperidine hydrochloride

• MDL： MFCD30181201
• Inchi： 1S/C8H12N2S.ClH/c1-3-9-4-2-7(1)8-5-11-6-10-8;/h5-7,9H,1-4H2;1H
• InChI Key： SRKRHTYZDPIKEV-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)N=CSC=1.Cl

Additional information on 4-(1,3-thiazol-4-yl)piperidine hydrochloride

Comprehensive Overview of 4-(1,3-thiazol-4-yl)piperidine hydrochloride (CAS No. 690261-80-4): Properties, Applications, and Research Insights

4-(1,3-thiazol-4-yl)piperidine hydrochloride (CAS No. 690261-80-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound features a piperidine core linked to a thiazole moiety, making it a versatile intermediate for drug discovery. Its molecular structure, characterized by the presence of both nitrogen and sulfur atoms, contributes to its unique reactivity and potential biological activity. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders.

The compound’s hydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial applications. Recent studies highlight its utility in the synthesis of small-molecule inhibitors, particularly in the context of kinase modulation and GPCR-targeted drugs. Given the rising demand for precision medicine, 4-(1,3-thiazol-4-yl)piperidine hydrochloride is increasingly explored in high-throughput screening (HTS) assays to identify potential drug candidates. Its relevance in cancer research and neurodegenerative disease models further underscores its importance in modern pharmacology.

From a synthetic chemistry perspective, the compound’s thiazole-piperidine scaffold offers a strategic advantage for structure-activity relationship (SAR) studies. Chemists leverage its modular design to introduce functional groups that optimize binding affinity and selectivity. This adaptability aligns with current trends in fragment-based drug design (FBDD), where smaller molecular fragments are systematically combined to develop lead compounds. Additionally, its compatibility with click chemistry and cross-coupling reactions makes it a valuable tool for medicinal chemistry workflows.

In the context of user-searched topics, questions such as "What are the applications of thiazole derivatives in drug discovery?" or "How does piperidine enhance bioavailability?" are frequently encountered. Addressing these, 4-(1,3-thiazol-4-yl)piperidine hydrochloride exemplifies how heterocyclic frameworks can improve drug-like properties, including membrane permeability and metabolic stability. Furthermore, its role in central nervous system (CNS) drug development resonates with the growing focus on neurological therapeutics, a hot topic in 2024 due to the increasing prevalence of conditions like Alzheimer’s and Parkinson’s diseases.

Quality control and analytical characterization of this compound are equally critical. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers and researchers prioritize batch-to-batch consistency, especially when the compound is used in preclinical studies. Regulatory compliance, including adherence to GMP standards, ensures its suitability for further development stages.

Looking ahead, the demand for 4-(1,3-thiazol-4-yl)piperidine hydrochloride is expected to rise, driven by its applicability in next-generation drug discovery. Innovations in AI-driven molecular modeling and computational chemistry are likely to expand its utility, enabling faster identification of therapeutic targets. As the scientific community continues to explore its potential, this compound remains a cornerstone in the quest for innovative and effective treatments.